Cas no 2229606-80-6 (2,2-difluoro-1-(4-methoxyphenyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(4-methoxyphenyl)cyclopropylmethanamine
• CAS No: 2229606-80-6
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 6558504
• PubChem ID: 165883333
• Update Time: 2025-11-05

2,2-difluoro-1-(4-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-methoxyphenyl)cyclopropylmethanamine
• 2229606-80-6
• [2,2-difluoro-1-(4-methoxyphenyl)cyclopropyl]methanamine
• EN300-1928560

• Inchi： 1S/C11H13F2NO/c1-15-9-4-2-8(3-5-9)10(7-14)6-11(10,12)13/h2-5H,6-7,14H2,1H3
• InChI Key： MZVJUQDTWMBWIB-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=CC=1)OC)CN)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(4-methoxyphenyl)cyclopropylmethanamine

Comprehensive Overview of 2,2-Difluoro-1-(4-methoxyphenyl)cyclopropylmethanamine (CAS No. 2229606-80-6)

The compound 2,2-difluoro-1-(4-methoxyphenyl)cyclopropylmethanamine (CAS No. 2229606-80-6) is a fluorinated cyclopropyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopropane core and methoxyphenyl moiety, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like 2,2-difluoro-1-(4-methoxyphenyl)cyclopropylmethanamine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing interest in AI-driven drug design and computational chemistry, where such molecules are frequently screened for novel therapeutic targets. The compound’s cyclopropylmethanamine scaffold is also of interest in catalysis and material science, as it can influence stereoselective reactions and polymer properties.

Synthetic routes to CAS 2229606-80-6 often involve ring-closing metathesis or fluorination strategies, which are hot topics in organic chemistry forums. Its 4-methoxyphenyl group contributes to its lipophilicity, a critical factor in blood-brain barrier permeability—a frequent search query among neuroscientists. Additionally, the compound’s potential role in sustainable chemistry is under scrutiny, as industries seek greener alternatives to traditional intermediates.

From an SEO perspective, users often search for "difluorocyclopropane synthesis" or "methanamine derivatives applications," highlighting the need for detailed technical content. The compound’s relevance to peptide mimetics and enzyme inhibition further broadens its appeal. Notably, its X-ray crystallography data and NMR spectra are frequently requested in academic circles, emphasizing the importance of accessible analytical data.

In conclusion, 2,2-difluoro-1-(4-methoxyphenyl)cyclopropylmethanamine represents a versatile building block with cross-disciplinary applications. Its integration into high-throughput screening pipelines and structure-activity relationship (SAR) studies underscores its growing importance in modern research. Future studies may explore its utility in bioconjugation or proteolysis-targeting chimeras (PROTACs), areas gaining traction in pharmaceutical innovation.